Cas no 2969365-01-1 (3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol)

• Product Name: 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol
• CAS No: 2969365-01-1
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 6796961
• PubChem ID: 171366390
• Update Time: 2025-07-28

3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol
• Benzenemethanol, 4-methoxy-3,5-dimethyl-α,α-bis(1-methylethyl)-
• 2969365-01-1
• 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol

• Inchi： 1S/C16H26O2/c1-10(2)16(17,11(3)4)14-8-12(5)15(18-7)13(6)9-14/h8-11,17H,1-7H3
• InChI Key： AFSFKMJHGTWZSC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C(=C(C)C=1)OC)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 339.4±30.0 °C(predicted)
• pka: 14.30±0.29(predicted)

Additional information on 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol

Introduction to 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol (CAS No. 2969365-01-1)

3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol (CAS No. 2969365-01-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique aromatic and aliphatic structural motifs, represents a promising candidate for further exploration in drug discovery and molecular design. The presence of both methoxy and dimethyl substituents on the phenyl ring, combined with a branched aliphatic side chain, endows it with distinct physicochemical properties that make it of interest for various synthetic applications.

The structure of 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol exhibits a balance between rigidity provided by the aromatic ring and flexibility introduced by the alkyl chains. This structural dichotomy is particularly advantageous in medicinal chemistry, where such features often contribute to improved binding affinity and metabolic stability. The compound’s molecular framework suggests potential interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in leveraging heterocyclic and poly-substituted aromatic compounds for their diverse pharmacological activities. The 4-methoxy group in this molecule not only influences electronic properties but also enhances solubility and bioavailability—critical factors in drug development. Additionally, the 3,5-dimethylphenyl moiety contributes to steric hindrance, which can be exploited to modulate receptor binding profiles. These attributes have positioned 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol as a compelling subject for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which are pivotal in assessing drug-likeness. Studies using molecular docking simulations have shown that derivatives of this compound may exhibit interactions with enzymes and receptors involved in inflammatory pathways. Such findings align with ongoing research into natural product-inspired molecules that could serve as leads for anti-inflammatory or immunomodulatory therapies.

The synthetic accessibility of 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol is another factor that enhances its appeal. Modern synthetic methodologies have streamlined the preparation of complex arylalkanes, allowing for rapid modification and optimization. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic functionalization have been employed to introduce additional substituents or alter functional groups with high efficiency. This flexibility is essential for generating a library of analogs to evaluate biological activity across different therapeutic areas.

Emerging research in neurochemistry has highlighted the importance of structurally diverse compounds in modulating central nervous system (CNS) function. The aliphatic side chain of 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol, while primarily hydrophobic, may influence blood-brain barrier penetration—a critical consideration for CNS drugs. Preliminary experiments suggest that modifications to this moiety could enhance or diminish CNS activity depending on the desired therapeutic outcome.

The compound’s potential extends beyond traditional pharmacological applications; it also shows promise in material science, particularly as a precursor for liquid crystals or polymer additives that require precise molecular architecture. The interplay between aromatic and aliphatic components can impart unique optical or mechanical properties to derived materials. Such interdisciplinary relevance underscores the versatility of molecules like this one.

As the pharmaceutical industry moves toward more sustainable practices, there is increasing emphasis on green chemistry principles—encouraging processes that minimize waste and hazardous reagents. The synthesis of 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol exemplifies this trend through its compatibility with catalytic systems that reduce reliance on stoichiometric reagents. Such innovations not only improve environmental outcomes but also enhance cost-effectiveness in large-scale production.

In conclusion, 3-(4-Methoxy-3,5-dimethylphenyl)-2,4-dimethylpentan-3-ol (CAS No. 2969365-01-1) stands as a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features—comprising both aromatic and aliphatic components—make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs. Furthermore, its synthetic tractability and adaptability underscore its value as an intermediate or lead compound in both academic research and industrial settings.